(R)-1-(benzo[b]thiophen-3-yl)ethanol

• IUPAC Name: (1R)-1-(1-benzothiophen-3-yl)ethanol
• InChI: InChI=1S/C10H10OS/c1-7(11)9-6-12-10-5-3-2-4-8(9)10/h2-7,11H,1H3/t7-/m1/s1
• InChI Key: KZOMPPGAMFPYDX-SSDOTTSWSA-N
• Canonical SMILES: CC(C1=CSC2=CC=CC=C21)O
• Isomeric SMILES: C[C@H](C1=CSC2=CC=CC=C21)O
• Molecular Formula: C10H10OS
• Molecular Weight: 178.25 g/mol
• CAS No.: 887256-60-2

Description

(R)-1-(benzo[b]thiophen-3-yl)ethanol is a useful research compound. Its molecular formula is C10H10OS and its molecular weight is 178.25. The purity is usually 95%.
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Scientific Research Applications

Renewable Energy and Hydrogen Production

Bio-ethanol, a renewable energy carrier, plays a significant role in hydrogen production from renewable resources. Ethanol reforming is highlighted as a promising method for hydrogen production, emphasizing the importance of catalysts and operating conditions. The use of catalysts like Rh and Ni, supported by MgO, ZnO, CeO2, and La2O3, enhances the efficiency of hydrogen production through ethanol steam reforming. This process aligns with the search for sustainable and efficient energy solutions, potentially including derivatives of "(R)-1-(benzo[b]thiophen-3-yl)ethanol" in catalytic roles or as part of the reforming process to produce hydrogen (Ni, Leung, & Leung, 2007).

Environmental Impact and Biocidal Agents

The environmental impact of various chemicals, including the potential ecological risks of compounds found in consumer products, is of increasing concern. While benzophenone-3 is specifically reviewed for its presence in sunscreens and the environment, this approach underscores the importance of understanding the environmental and toxicological profiles of chemicals, including those structurally related to "this compound." The review suggests a need for further studies on the environmental monitoring and potential long-term exposure effects in aquatic ecosystems (Kim & Choi, 2014).

Alcohol's Effects on Neurodevelopment and Health

Research on ethanol and its effects on the brain, particularly regarding neurodevelopment and health, provides insight into the biological interactions and potential risks associated with alcohol consumption. While these studies focus on ethanol, understanding the biochemical pathways and health implications can inform research on related compounds, potentially including "this compound," especially if they are metabolized similarly or have similar biological effects (Olney et al., 2000).